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Compound of Interest

Compound Name: Dodecyl 2-bromobutanoate

Cat. No.: B15435298 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Dodecyl 2-bromobutanoate is a halogenated long-chain fatty acid ester. Its structure,

featuring a reactive bromine atom at the alpha position to the carbonyl group and a long

lipophilic dodecyl chain, makes it a valuable intermediate in organic synthesis. This guide

provides an in-depth overview of its fundamental chemistry, including its synthesis, purification,

physicochemical properties, and characteristic reactivity. Detailed experimental protocols for its

preparation are presented, along with expected analytical data for its characterization. The

potential applications of this and structurally related compounds in the development of new

chemical entities are also discussed.

Introduction
Alpha-bromo esters are a class of organic compounds characterized by the presence of a

bromine atom on the carbon adjacent to the ester carbonyl group. This structural feature

renders the alpha-carbon highly susceptible to nucleophilic attack, making these compounds

versatile building blocks in organic synthesis. Dodecyl 2-bromobutanoate, with its 12-carbon

ester chain, combines the reactivity of an α-bromo ester with significant lipophilicity, suggesting

its utility in applications requiring solubility in nonpolar environments or for the introduction of

long alkyl chains into molecular scaffolds. This document outlines the core chemical principles

of dodecyl 2-bromobutanoate, providing a technical resource for its synthesis and potential

applications.
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Physicochemical Properties
Quantitative data for dodecyl 2-bromobutanoate is not extensively reported in the literature.

However, key properties can be calculated or estimated based on its structure and comparison

with similar long-chain esters.

Property Value Source

IUPAC Name dodecyl 2-bromobutanoate

Molecular Formula C₁₆H₃₁BrO₂ [Calculated]

Molecular Weight 335.32 g/mol [Calculated]

CAS Number 86711-87-7

Appearance
Expected to be a colorless to

pale yellow liquid
[Inference]

Boiling Point

Not experimentally determined;

estimated to be > 200 °C at

reduced pressure

[Inference]

Solubility

Expected to be soluble in

common organic solvents

(e.g., dichloromethane, diethyl

ether, hexanes) and insoluble

in water

[Inference]

Kovats Retention Index
1999 (Standard non-polar

column)

Synthesis of Dodecyl 2-Bromobutanoate
The synthesis of dodecyl 2-bromobutanoate is a two-step process. The first step involves the

α-bromination of butanoic acid via the Hell-Volhard-Zelinsky reaction to yield 2-bromobutanoic

acid. The second step is the Fischer esterification of 2-bromobutanoic acid with dodecanol.

Synthesis Workflow
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Step 1: α-Bromination

Step 2: Esterification

Butanoic Acid
2-Bromobutanoic Acid

Hell-Volhard-Zelinsky

1. PBr₃, Br₂
2. H₂O

Dodecyl 2-Bromobutanoate

Fischer Esterification

Dodecanol

H₂SO₄ (cat.)
Heat

Dodecyl 2-Bromobutanoate

Substituted Product

Sₙ2 Reaction

Nucleophile (Nu⁻)

Br⁻
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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